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Compound of Interest

Compound Name: BTB09089

Cat. No.: B2711798 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions for BTB09089, a specific agonist of the T cell death-associated gene 8

(TDAG8/GPR65). Accurate preparation of stock solutions is crucial for ensuring the reliability

and reproducibility of experimental results.

BTB09089 is a valuable research tool for investigating the roles of TDAG8/GPR65 in various

physiological and pathological processes, including immune response, inflammation, and

neuronal function.[1][2][3][4] It has been shown to modulate cytokine production in T cells and

macrophages and is being explored for its therapeutic potential in conditions like ischemic

stroke.[1][3][4]

Quantitative Data Summary
The following table summarizes the key quantitative information for BTB09089.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2711798?utm_src=pdf-interest
https://www.benchchem.com/product/b2711798?utm_src=pdf-body
https://www.benchchem.com/product/b2711798?utm_src=pdf-body
https://www.medchemexpress.com/btb09089.html
https://www.probechem.com/products_BTB09089.html
https://www.ahajournals.org/doi/abs/10.1161/STROKEAHA.124.046954
https://pubmed.ncbi.nlm.nih.gov/22445881/
https://www.medchemexpress.com/btb09089.html
https://www.ahajournals.org/doi/abs/10.1161/STROKEAHA.124.046954
https://pubmed.ncbi.nlm.nih.gov/22445881/
https://www.benchchem.com/product/b2711798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2711798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₄H₁₂Cl₂N₄OS₂

Molecular Weight 387.30 g/mol

Appearance Yellow to orange solid

Purity ≥99%

Solubility in DMSO

Up to 100 mg/mL (258.19 mM) with sonication

and warming to 80°C. A 10 mM solution in

DMSO is also commonly prepared.[1][2]

Storage (Powder) -20°C for 3 years; 4°C for 2 years.[1]

Storage (Stock Solution in DMSO)
-80°C for up to 6 months; -20°C for up to 1

month.[1]

Experimental Protocols
Preparation of a 10 mM BTB09089 Stock Solution in
DMSO (for in vitro use)
This protocol describes the preparation of a 10 mM stock solution of BTB09089 in dimethyl

sulfoxide (DMSO), a common starting concentration for in vitro cellular assays.

Materials:

BTB09089 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO). Note: Hygroscopic DMSO can significantly

impact the solubility of BTB09089; it is highly recommended to use a fresh, unopened bottle

of anhydrous DMSO.[1]

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer
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Water bath or heat block (optional, for aiding dissolution)

Sonicator (optional, for aiding dissolution)

Procedure:

Weighing the Compound:

On a calibrated analytical balance, carefully weigh out the desired amount of BTB09089
powder into a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.873 mg of BTB09089 (Molecular Weight = 387.30 g/mol ).

Solvent Addition:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the BTB09089 powder. For a 10 mM stock solution, if you weighed 3.873 mg of

BTB09089, add 1.0 mL of DMSO.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If the compound does not fully dissolve, brief warming (up to 80°C) and/or sonication can

be used to aid dissolution.[1] Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting and Storage:

Once the BTB09089 is completely dissolved, to avoid repeated freeze-thaw cycles which

can lead to degradation, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Preparation of Working Solutions for Cell-Based Assays
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For cell-based experiments, the high-concentration DMSO stock solution must be further

diluted in an appropriate aqueous medium (e.g., cell culture medium, phosphate-buffered

saline) to the final desired experimental concentration.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept as low as possible (typically ≤ 0.1%) to minimize solvent-induced cytotoxicity.

Example: Preparing a 10 µM working solution from a 10 mM stock:

Perform a serial dilution. A direct 1:1000 dilution is common.

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM BTB09089 stock

solution to 999 µL of the desired cell culture medium.

Mix thoroughly by gentle pipetting or brief vortexing.

Prepare the working solution fresh for each experiment.

Preparation of a BTB09089 Suspension for in vivo
Administration
This protocol provides a method for preparing a suspended solution of BTB09089 suitable for

oral or intraperitoneal injection in animal models.[1]

Materials:

10 mM BTB09089 stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure (to prepare 1 mL of a 5 mg/mL suspension):
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In a sterile tube, add 400 µL of PEG300.

Add 100 µL of a 50 mg/mL BTB09089 stock solution in DMSO. (Note: This is a higher

concentration stock than for in vitro use. Prepare as described in Protocol 1, adjusting the

mass of BTB09089 accordingly).

Mix the DMSO stock and PEG300 thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Mix the final suspension thoroughly before administration.

Visual Diagrams
BTB09089 Mechanism of Action
BTB09089 is a specific agonist of the G-protein coupled receptor TDAG8 (GPR65). Activation

of TDAG8 by BTB09089 leads to the stimulation of adenylyl cyclase, which in turn increases

intracellular cyclic AMP (cAMP) levels.[1][2][4] This signaling cascade can modulate the

production of various cytokines in immune cells.
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Caption: Signaling pathway of BTB09089 via TDAG8 (GPR65) activation.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing BTB09089 stock and

working solutions for in vitro experiments.
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Caption: Workflow for preparing BTB09089 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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